Cas no 38570-08-0 (Ethyl 2,6-bis(trifluoromethyl)benzoate)

• Product name: Ethyl 2,6-bis(trifluoromethyl)benzoate
• CAS No: 38570-08-0
• MF: C₁₁H₈O₂F₆
• MW: 286.17042
• CID: 1084317
• PubChem ID: 23326356

Ethyl 2,6-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-bis(trifluoromethyl)benzoate
• benzoic acid, 2,6-bis(trifluoromethyl)-, ethyl ester
• LogP
• 2,6-Bis-trifluoromethyl-benzoic acid ethyl ester, 97%
• 38570-08-0
• SCHEMBL1998230
• RFRCILWTRIADIM-UHFFFAOYSA-N
• MFCD12025039
• 2,6-Bis-trifluoromethyl-benzoic acid ethyl ester

• Inchi： InChI=1S/C11H8F6O2/c1-2-19-9(18)8-6(10(12,13)14)4-3-5-7(8)11(15,16)17/h3-5H,2H2,1H3
• InChI Key： RFRCILWTRIADIM-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C=CC=C1C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 286.04284
• Monoisotopic Mass: 286.04284847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Ethyl 2,6-bis(trifluoromethyl)benzoate

Ethyl 2,6-bis(trifluoromethyl)benzoate (CAS 38570-08-0): A Versatile Fluorinated Building Block in Modern Chemistry

Ethyl 2,6-bis(trifluoromethyl)benzoate (CAS 38570-08-0) is a highly valuable fluorinated aromatic ester that has gained significant attention in pharmaceutical, agrochemical, and materials science research. This compound, characterized by its two trifluoromethyl groups at the 2- and 6-positions of the benzene ring, exhibits unique electronic properties that make it particularly useful in various synthetic applications.

The growing demand for fluorinated compounds in drug discovery has positioned ethyl 2,6-bis(trifluoromethyl)benzoate as an important intermediate. Researchers frequently search for "fluorinated benzoate derivatives" and "CAS 38570-08-0 applications" when exploring novel synthetic routes for bioactive molecules. The compound's ability to influence lipophilicity and metabolic stability makes it particularly relevant in the development of new therapeutic agents.

From a structural perspective, the 2,6-bis(trifluoromethyl) substitution pattern creates significant steric hindrance while maintaining electronic effects that are valuable in catalysis and materials science. This unique combination has led to increased interest in "sterically hindered benzoates" and their applications in polymer chemistry and advanced materials development.

In synthetic chemistry laboratories, ethyl 2,6-bis(trifluoromethyl)benzoate serves as a precursor for various transformations. Common search queries include "synthesis of 2,6-bis(trifluoromethyl)benzoic acid derivatives" and "reactions of fluorinated aromatic esters." The compound's stability under various reaction conditions makes it particularly useful for researchers developing new synthetic methodologies.

The physical properties of CAS 38570-08-0 contribute to its widespread utility. With a molecular weight of 286.19 g/mol and characteristic boiling/melting points, this compound finds applications in specialty chemical formulations. Industrial users often search for "high purity ethyl 2,6-bis(trifluoromethyl)benzoate" when sourcing materials for advanced applications.

Recent advances in fluorine chemistry have highlighted the importance of compounds like ethyl 2,6-bis(trifluoromethyl)benzoate in developing new materials with enhanced properties. The compound's role in creating fluorinated liquid crystals and specialty polymers has become a hot topic in materials science research, with increasing searches for "fluorinated aromatic compounds for electronic materials."

Safety considerations for handling ethyl 2,6-bis(trifluoromethyl)benzoate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper handling procedures are essential, as reflected in common search queries about "safe handling of fluorinated benzoates" and "storage conditions for CAS 38570-08-0."

The commercial availability of ethyl 2,6-bis(trifluoromethyl)benzoate has expanded in recent years to meet growing demand. Suppliers and researchers frequently search for "bulk quantities of CAS 38570-08-0" and "custom synthesis of fluorinated benzoates," indicating the compound's importance in industrial applications.

Analytical characterization of 2,6-bis(trifluoromethyl)benzoate derivatives typically involves standard techniques such as NMR, HPLC, and mass spectrometry. The distinctive 19F NMR signals of this compound make it particularly useful as a reference material in analytical chemistry laboratories.

Looking to the future, ethyl 2,6-bis(trifluoromethyl)benzoate is expected to play an increasingly important role in green chemistry initiatives. Researchers are exploring its potential in catalytic systems and as a building block for environmentally friendly materials, as evidenced by growing interest in "sustainable fluorinated compounds" and "green synthesis of aromatic fluorides."

The patent landscape surrounding CAS 38570-08-0 and related compounds continues to expand, particularly in pharmaceutical and materials science applications. This growth reflects the compound's versatility and the chemical industry's ongoing interest in "novel fluorinated intermediates" for various technological applications.

In academic settings, ethyl 2,6-bis(trifluoromethyl)benzoate serves as an excellent teaching tool for demonstrating principles of aromatic substitution and steric effects. Educators frequently search for "demonstration compounds for steric effects" and "teaching fluorination chemistry," highlighting its educational value.

The global market for fluorinated fine chemicals like ethyl 2,6-bis(trifluoromethyl)benzoate continues to grow, driven by demand from multiple industries. Market analysts track trends in "specialty fluorochemicals market growth" and "CAS 38570-08-0 price trends" to understand the compound's commercial trajectory.

Quality control standards for 2,6-bis(trifluoromethyl)benzoate derivatives have become increasingly stringent, particularly for pharmaceutical applications. This has led to greater interest in "analytical methods for fluorinated impurities" and "specifications for high-purity CAS 38570-08-0" among quality assurance professionals.

In conclusion, ethyl 2,6-bis(trifluoromethyl)benzoate (CAS 38570-08-0) represents an important class of fluorinated aromatic compounds with wide-ranging applications across multiple scientific disciplines. Its unique combination of steric and electronic properties ensures its continued relevance in both academic research and industrial applications.